2-Methoxy-4-[(oxan-4-yl)methoxy]aniline

• IUPAC Name: 2-methoxy-4-(oxan-4-ylmethoxy)aniline
• InChI: InChI=1S/C13H19NO3/c1-15-13-8-11(2-3-12(13)14)17-9-10-4-6-16-7-5-10/h2-3,8,10H,4-7,9,14H2,1H3
• InChI Key: NPCJEEXIUPNKBD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)OCC2CCOCC2)N
• Molecular Formula: C13H19NO3
• Molecular Weight: 237.29 g/mol

Description

2-Methoxy-4-[(oxan-4-yl)methoxy]aniline, otherwise known as 2-MEOX-4-Ox, is an organic compound used in a variety of scientific applications. It is a synthetic compound with a molecular formula of C9H13NO3 and a molecular weight of 183.21 g/mol. 2-MEOX-4-Ox is classified as an aniline-based compound, and is known for its versatile properties, such as its solubility in water, its stability in organic solvents, and its low toxicity. 2-MEOX-4-Ox is used in a variety of scientific research applications, including drug development, biochemistry, and physiological research.

Scientific Research Applications

2-MEOX-4-Ox is used in a variety of scientific research applications. It has been used in drug development as a potential drug candidate for the treatment of cancer, diabetes, and other diseases. In biochemistry, it has been used to study the structure and function of proteins, enzymes, and other molecules. In physiological research, 2-MEOX-4-Ox has been used to study the effects of drugs on the body, as well as the mechanisms of action of various drugs.

Mechanism of Action

The mechanism of action of 2-MEOX-4-Ox is not yet fully understood. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory molecules. Inhibition of COX-2 has been shown to reduce inflammation in the body and may have potential therapeutic applications.
Biochemical and Physiological Effects
2-MEOX-4-Ox has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that it can inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory molecules. In vivo studies have shown that it can reduce inflammation in the body, as well as reduce the production of pro-inflammatory molecules. Additionally, 2-MEOX-4-Ox has been shown to have antioxidant and anti-cancer properties, as well as to reduce the risk of cardiovascular disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-MEOX-4-Ox in lab experiments is its low toxicity. It is also relatively easy to synthesize, and can be easily scaled up for larger quantities. Additionally, 2-MEOX-4-Ox is soluble in water and stable in organic solvents, making it suitable for a variety of applications. However, there are some limitations to using 2-MEOX-4-Ox in lab experiments. For example, the mechanism of action of 2-MEOX-4-Ox is not yet fully understood, and more research is needed to understand its full potential. Additionally, the effects of 2-MEOX-4-Ox on the body are still being studied, and more research is needed to determine its safety and efficacy.

Future Directions

The potential applications of 2-MEOX-4-Ox are still being explored. Future research should focus on understanding the mechanism of action of 2-MEOX-4-Ox and its effects on the body. Additionally, more research is needed to determine the safety and efficacy of 2-MEOX-4-Ox in drug development and other scientific applications. Other future directions include exploring the potential of 2-MEOX-4-Ox as an antioxidant, anti-cancer agent, and for the treatment of cardiovascular disease. Additionally, further research should be conducted to determine the optimal dosage and administration of 2-MEOX-4-Ox for various applications.